![molecular formula C19H25N3O3 B280309 ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate](/img/structure/B280309.png)
ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
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Overview
Description
Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a member of the quinoline family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is not fully understood. However, studies have suggested that this compound may exert its anticancer activity by inhibiting the Akt/mTOR signaling pathway, which is involved in cell growth and survival. Additionally, this compound has been shown to induce oxidative stress and DNA damage in cancer cells, leading to their death.
Biochemical and physiological effects:
This compound has been shown to exhibit several biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters. Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate in lab experiments is its potent anticancer activity. This compound can be used to study the mechanisms of cancer cell death and to develop new anticancer therapies. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can induce oxidative stress and DNA damage in normal cells, leading to their death.
Future Directions
There are several future directions for the study of Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate. One direction is the development of new anticancer therapies based on this compound. Additionally, studies are needed to understand the mechanism of action of this compound and its potential toxicity in normal cells. Furthermore, the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease, should be explored.
Conclusion:
This compound is a chemical compound with significant potential for therapeutic applications. This compound exhibits potent anticancer activity and has been shown to exhibit several biochemical and physiological effects. While there are limitations to its use in lab experiments, the study of this compound has several future directions, including the development of new anticancer therapies and the exploration of its potential use in the treatment of other diseases.
Synthesis Methods
The synthesis of Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a multi-step process that involves the reaction of several chemical reagents. The most common method for synthesizing this compound is via a one-pot reaction between ethyl acetoacetate, 4-methyl-1-phenyl-1H-pyrazol-5-amine, and cyclohexanone in the presence of a catalytic amount of p-toluenesulfonic acid. This method is advantageous as it allows for the synthesis of the product in high yield and purity.
Scientific Research Applications
Ethyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. One such application is its use as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Properties
Molecular Formula |
C19H25N3O3 |
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Molecular Weight |
343.4 g/mol |
IUPAC Name |
ethyl 4-(1-ethyl-5-methylpyrazol-4-yl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate |
InChI |
InChI=1S/C19H25N3O3/c1-5-22-12(4)13(10-20-22)17-16(19(24)25-6-2)11(3)21-14-8-7-9-15(23)18(14)17/h10,17,21H,5-9H2,1-4H3 |
InChI Key |
ISDTWAKQYQPYBS-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCC)C)C |
Canonical SMILES |
CCN1C(=C(C=N1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCC)C)C |
Origin of Product |
United States |
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